A spiropyran-based X-ray sensitive fiber†

Chemical Communications Pub Date: 2015-05-26 DOI: 10.1039/C5CC03977K

Abstract

This study attempted to visualize reversible X-ray radiation by using a poly-(L-lactic acid) (PLLA) composite fiber with an average diameter of 150 μm. The fiber contains photostimulable phosphor (PSP) BaFCl:Eu2+ particles that are subsequently dyed with the photochromic spiropyran dye (1,3,3-trimethylindolino-6′-nitrobenzopyrylospiran) (6-nitro BIPS).

Graphical abstract: A spiropyran-based X-ray sensitive fiber
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